Cas no 40808-63-7 (2-(2-Isothiocyanatoethyl)thiophene)

• Product Name: 2-(2-Isothiocyanatoethyl)thiophene
• CAS No: 40808-63-7
• MF: C₇H₇NS₂
• MW: 169.26717877388
• MDL: MFCD09901290
• CID: 3156677
• PubChem ID: 10176309
• Update Time: 2025-04-23

2-(2-Isothiocyanatoethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-Isothiocyanato-ethyl)-thiophene
• STL197577
• 40808-63-7
• SCHEMBL2241797
• DTXSID001298165
• Thiophene, 2-(2-isothiocyanatoethyl)-
• 2-(isothiocyanato-ethyl)thiophene
• FWEHLMFQLWSMTH-UHFFFAOYSA-N
• DB-375611
• 2-(2-isothiocyanatoethyl)thiophene
• ALBB-011788
• 2-(2-thienyl)ethylisothiocyanate
• VS-04857
• BBL015228
• EN300-67162
• AKOS000211944
• MFCD09901290
• H26695
• 840-651-5
• 2-(2-Isothiocyanatoethyl)thiophene

• MDL： MFCD09901290
• Inchi： 1S/C7H7NS2/c9-6-8-4-3-7-2-1-5-10-7/h1-2,5H,3-4H2
• InChI Key： FWEHLMFQLWSMTH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCN=C=S

Computed Properties

• Exact Mass: 169.00199157g/mol
• Monoisotopic Mass: 169.00199157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.7Ų

2-(2-Isothiocyanatoethyl)thiophene Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(2-Isothiocyanatoethyl)thiophene

2-(2-Isothiocyanato-Ethyl)-Thiophene: A Comprehensive Overview

The compound with CAS No. 40808-63-7, commonly referred to as 2-(2-Isothiocyanato-Ethyl)-Thiophene, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a thiophene ring with an isothiocyanatoethyl group, making it a versatile building block for various applications.

The thiophene moiety in 2-(2-Isothiocyanato-Ethyl)-Thiophene is a five-membered aromatic ring containing two sulfur atoms. This structure imparts the molecule with excellent electronic properties, including high conjugation and stability. The isothiocyanatoethyl group, on the other hand, introduces reactivity and functionality, enabling the compound to participate in a wide range of chemical reactions. Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, such as conjugated polymers and low-dimensional nanomaterials.

In terms of synthesis, 2-(2-Isothiocyanato-Ethyl)-Thiophene can be prepared through various routes, including nucleophilic substitution and coupling reactions. One of the most efficient methods involves the reaction of thiophene derivatives with isothiocyanate precursors under controlled conditions. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring the compound's suitability for large-scale applications.

The electronic properties of 2-(2-Isothiocyanato-Ethyl)-Thiophene make it an attractive candidate for use in organic electronics. For instance, its ability to form stable charge transfer complexes has been exploited in the development of novel semiconducting materials. Recent breakthroughs in this area have demonstrated its potential in creating high-performance thin-film transistors (TFTs) and organic photovoltaic (OPV) devices.

Beyond electronics, this compound has also found applications in the pharmaceutical industry. Its ability to act as a precursor for bioactive molecules has led to its use in drug discovery programs targeting various diseases. For example, researchers have explored its role in designing anti-inflammatory agents and anticancer drugs. The incorporation of thiophene derivatives into drug molecules has been shown to enhance their bioavailability and efficacy.

In addition to its practical applications, 2-(2-Isothiocyanato-Ethyl)-Thiophene has been a subject of extensive theoretical studies. Computational chemistry techniques, such as density functional theory (DFT), have been employed to investigate its electronic structure and reactivity. These studies have provided valuable insights into its potential for use in catalysis and energy storage systems.

The versatility of this compound is further highlighted by its role as an intermediate in the synthesis of more complex molecules. For instance, it can be used as a building block for constructing heterocyclic compounds with diverse functionalities. This makes it an invaluable tool in combinatorial chemistry and library synthesis efforts.

In conclusion, CAS No. 40808-63-7 (2-(2-Isothiocyanato-Ethyl)-Thiophene) stands out as a multifaceted organic compound with immense potential across various scientific disciplines. Its unique structure, reactivity, and electronic properties make it a cornerstone for innovation in materials science, electronics, and pharmaceutical research. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing modern science and technology.